1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine

• Molecular Formula: C14H20BrNO3S
• Molecular Weight: 362.28 g/mol
• IUPAC Name: 1-(4-bromo-3-methoxyphenyl)sulfonyl-3,5-dimethylpiperidine
• InChI: InChI=1S/C14H20BrNO3S/c1-10-6-11(2)9-16(8-10)20(17,18)12-4-5-13(15)14(7-12)19-3/h4-5,7,10-11H,6,8-9H2,1-3H3
• InChI Key: UUZNOOKGSHEBJN-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC(=C(C=C2)Br)OC)C

Description

1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine is a chemical compound that has gained popularity in scientific research due to its unique properties. It is a piperidine derivative that has been synthesized for various purposes, including pharmaceutical research and development.

Mechanism of Action

The mechanism of action of 1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine involves the inhibition of specific enzymes and proteins that are involved in various cellular processes. It has been found to inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling and regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine are still being studied. However, it has been found to have anti-inflammatory, anti-cancer, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine in lab experiments include its high yield synthesis method, its unique properties, and its potential as a therapeutic agent. However, the limitations include its high cost and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for the use of 1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine in scientific research. Some potential areas of focus include its use as a therapeutic agent in the treatment of cancer, inflammation, and neurological disorders, as well as its potential as a tool for studying cell signaling and regulation.
In conclusion, 1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine is a chemical compound that has gained popularity in scientific research due to its unique properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine involves the reaction of 4-bromo-3-methoxybenzenesulfonyl chloride with 3,5-dimethylpiperidine in the presence of a base such as triethylamine. The reaction occurs at room temperature and the product is obtained in high yield after purification.

Scientific Research Applications

1-[(4-Bromo-3-methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine has been used in various scientific research studies. It has been found to have potential as a therapeutic agent in the treatment of various diseases such as cancer, inflammation, and neurological disorders.